Cas no 1805582-49-3 (Methyl 4-bromo-5-cyanonicotinate)
1805582-49-3 structure
Product Name:Methyl 4-bromo-5-cyanonicotinate
CAS No:1805582-49-3
MF:C8H5BrN2O2
MW:241.041500806808
CID:4900483
Update Time:2025-09-20
Methyl 4-bromo-5-cyanonicotinate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromo-5-cyanonicotinate
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- Inchi: 1S/C8H5BrN2O2/c1-13-8(12)6-4-11-3-5(2-10)7(6)9/h3-4H,1H3
- InChI Key: KFMLLGJUCGDUHN-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CN=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 248
- XLogP3: 1.1
- Topological Polar Surface Area: 63
Methyl 4-bromo-5-cyanonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013550-250mg |
Methyl 4-bromo-5-cyanonicotinate |
1805582-49-3 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029013550-1g |
Methyl 4-bromo-5-cyanonicotinate |
1805582-49-3 | 95% | 1g |
$2,779.20 | 2022-04-01 |
Methyl 4-bromo-5-cyanonicotinate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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